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Compound of Interest

Compound Name: 1,1,1-Trichloroacetone

Cat. No.: B165163 Get Quote

Technical Support Center: 1,1,1-
Trichloroacetone
This guide provides essential safety information for handling and storing 1,1,1-
Trichloroacetone (CAS No. 918-00-3), tailored for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What are the primary hazards associated with 1,1,1-Trichloroacetone?

A1: 1,1,1-Trichloroacetone is a hazardous chemical that can cause serious eye irritation, skin

irritation, and may cause respiratory irritation.[1][2] It is also described as a combustible liquid.

It is crucial to handle this compound with caution to avoid potential harm.[3]

Q2: What personal protective equipment (PPE) is mandatory when working with 1,1,1-
Trichloroacetone?

A2: To ensure personal safety, the following PPE should be worn:

Eye Protection: Tightly fitting safety goggles with side-shields are required.[1]
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Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use.[1]

Body Protection: Wear fire/flame resistant and impervious clothing.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator is necessary.[1]

Q3: What are the proper procedures for storing 1,1,1-Trichloroacetone?

A3: 1,1,1-Trichloroacetone should be stored in a tightly closed container in a dry, cool, and

well-ventilated place.[1] It should be stored away from foodstuff containers and incompatible

materials. Some suppliers recommend freezing (< -10 °C) for storage.[4]

Q4: What should I do in case of accidental skin or eye contact?

A4: Immediate action is critical:

Skin Contact: Take off contaminated clothing immediately and wash the affected area with

plenty of soap and water.[1] If skin irritation occurs, seek medical help.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] If present, remove contact

lenses if it is easy to do so and continue rinsing.[1] Seek immediate medical attention.

Q5: How should I handle a spill of 1,1,1-Trichloroacetone?

A5: In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.

[1] Remove all sources of ignition and use spark-proof tools and explosion-proof equipment.[1]

The spilled chemical should be collected and placed in suitable, closed containers for disposal.

[1] Discharge into the environment must be avoided.[1]

Q6: What are the signs of inhalation exposure and what is the appropriate first aid response?

A6: Inhalation may cause respiratory irritation.[1] If someone inhales 1,1,1-Trichloroacetone,

they should be moved to fresh air.[1] If breathing is difficult, oxygen may be administered.[1] If

the individual is not breathing, provide artificial respiration and seek immediate medical

consultation.[1]
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Quantitative Data Summary
Property Value Source(s)

Molecular Formula C3H3Cl3O [1]

CAS Number 918-00-3 [1][3][4][5]

Molecular Weight 161.41 g/mol [5]

Appearance Colorless liquid [3]

Boiling Point 134 °C

Flash Point 1 °F (-17 °C) (closed cup) [4]

Density 1.475 g/cm³

Storage Temperature

Room temperature, sealed in

dry conditions or Freeze (< -10

°C)

[4][5]

Occupational Exposure Limits

(TLV/PEL)
No data available [1]

Experimental Workflow: Safe Handling and Storage
Below is a diagram illustrating the logical workflow for the safe handling and storage of 1,1,1-
Trichloroacetone in a laboratory setting.
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Caption: Workflow for safe handling and storage of 1,1,1-Trichloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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